N-(1,3-benzodioxol-5-yl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14N4O4S/c1-10-4-5-21-14(6-10)19-16(20-17(21)23)26-8-15(22)18-11-2-3-12-13(7-11)25-9-24-12/h2-7H,8-9H2,1H3,(H,18,22)
• InChI Key: ZMMYGIVMXJTMLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H14N4O4S
• Molecular Weight: 370.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H14N4O4S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Studies on related compounds have explored synthetic methodologies and chemical properties, such as the synthesis of 2-methyl-4-sulfanilamido-s-triazine derivatives and other complex heterocyclic compounds. For instance, Kametani et al. (1972) detailed attempts to synthesize 2-methyl-4-sulfanilamido-s-triazine derivatives, highlighting the challenges and unexpected outcomes in the synthesis of related compounds, which may inform approaches to synthesizing compounds like N-(1,3-benzodioxol-5-yl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide (Kametani, Okui, & Koizumi, 1972).

Potential Therapeutic Applications

Research into related chemical structures has also touched on potential therapeutic applications. For example, derivatives of triazine and sulfonamides have been explored for their anticancer, antimalarial, and antimicrobial activities. The structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, as investigated by Stec et al. (2011), offer insights into the design of compounds for targeted cancer therapy, which could be relevant for the design and application of this compound as a potential therapeutic agent (Stec et al., 2011).

Antimicrobial and Antitumor Activity

Further, the design and synthesis of asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chains, as reported by Hu et al. (2008), and their evaluation for in vitro antitumor activity against various cell lines, provide a template for assessing the potential biological activities of this compound (Hu, Hou, Xie, & Huang, 2008).